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Compound of Interest

Compound Name: Tinofedrine

CAS No.: 66788-41-8

Cat. No.: B1229409

Get Quote

To build a self-validating safety culture, laboratory personnel must understand why a chemical

is routed a certain way. The table below synthesizes Tinofedrine's quantitative data and its

direct operational implications.
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Property / Feature Value / Characteristic
Operational & Disposal
Implication

Molecular Formula [2]

High heteroatom load (S, Cl,

N). Dictates halogenated

waste routing.

Molecular Weight 392.0 g/mol [2]

Bulk solid waste must be

accurately weighed for RCRA

mass-balance tracking.

Heteroatoms Sulfur, Chlorine

Critical: Must be incinerated in

facilities equipped with flue-

gas desulfurization and acid-

gas scrubbers.

Solubility Soluble in polar organics

Liquid waste is typically mixed

organic/aqueous; requires

compatible HDPE containers.

EPA Regulatory Status
Non-creditable hazardous

waste

Strictly banned from sewering;

requires RCRA-compliant

documentation.

Step-by-Step Disposal Methodologies
Protocol 1: Solid Tinofedrine API Disposal
Causality: Solid API dust poses a severe inhalation hazard and can easily contaminate

standard municipal trash. It must be isolated in secondary containment to prevent

aerosolization. Self-Validating Step: Weighing the waste container before and after sealing

ensures no mass loss (dust escape) occurred during the transfer process.

Don PPE: Equip standard lab PPE including a fit-tested N95 or P100 respirator, double nitrile

gloves, and a disposable lab coat. Nitrile is chosen for its superior resistance to the polar

organic solvents often used to reconstitute Tinofedrine.

Containment: Inside a certified Class II biological safety cabinet or chemical fume hood,

transfer any unused Tinofedrine powder or contaminated solid consumables (weigh boats,
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spatulas) into a pre-tared, sealable, wide-mouth High-Density Polyethylene (HDPE)

container.

Labeling: Affix a hazardous waste label immediately. Mark explicitly as "Toxic Solid Waste -

Contains Halogens and Sulfur (Tinofedrine HCl)."

Validation: Seal the container and wipe the exterior with a 70% ethanol-soaked Kimwipe.

Visually inspect the Kimwipe under bright light for any residual powder. If clean, transfer the

container to the central hazardous waste accumulation area.

Protocol 2: Liquid Waste Management
(Organic/Aqueous Mixtures)
Causality: Tinofedrine is frequently formulated in DMSO or methanol for in vitro assays. Mixing

these solutions with incompatible acids or non-halogenated streams can cause exothermic

reactions or trigger regulatory non-compliance. Self-Validating Step: pH testing of the aqueous

fraction prior to bulking ensures the waste will not react with the existing contents of the

accumulation drum.

Segregation: Identify the solvent matrix. Because Tinofedrine contains chlorine and sulfur,

all liquid solutions containing it must be routed to the Halogenated Organic Waste carboy,

regardless of the primary solvent's identity.

pH Verification: If the solution contains an aqueous buffer, test the pH using universal

indicator strips. Ensure the pH is between 4 and 9. If highly acidic (due to the HCl salt in

concentrated solutions), neutralize carefully with 1M NaOH dropwise until pH ~7.

Transfer: Use a dedicated, grounded funnel to pour the solution into the Halogenated Waste

carboy. Do not exceed 80% capacity to allow for vapor expansion.

Documentation: Log the exact volume and concentration of Tinofedrine added to the [5].

Protocol 3: Spill Response and Decontamination
Causality: Dry sweeping API powder aerosolizes the particles, exponentially increasing the

inhalation risk. Wet-wiping with an appropriate solvent ensures complete dissolution and safe

capture.
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Isolate: Evacuate personnel from the immediate area and demarcate the spill zone.

Wet-Wipe (Solid Spill): Do not dry sweep. Gently cover the spilled Tinofedrine powder with

absorbent laboratory pads. Wet the pads with a 50/50 mixture of Water/Methanol to dissolve

the API without generating dust.

Collect: Scoop the wet absorbent material into a designated chemical waste bag.

Decontaminate: Wash the surface with a 1% laboratory detergent solution, followed by a

distilled water rinse. Dispose of all cleaning materials as solid halogenated hazardous waste.

Waste Segregation Workflow
The following diagram illustrates the logical routing for Tinofedrine waste to ensure

compliance with EPA Subpart P regulations.
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Caption: Tinofedrine Waste Segregation and Disposal Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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